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Compound of Interest

Compound Name: 2-Hydroxyoctan-3-one

Cat. No.: B3270181 Get Quote

A Comprehensive Technical Guide to 2-
Hydroxyoctan-3-one
This technical guide provides a detailed overview of the chemical and physical properties,

synthesis, and potential biological relevance of 2-Hydroxyoctan-3-one. The information is

intended for researchers, scientists, and professionals in the field of drug development and

chemical analysis.

Chemical and Physical Properties
2-Hydroxyoctan-3-one, an alpha-hydroxy ketone, possesses a unique combination of a

hydroxyl group and a ketone functional group on adjacent carbon atoms. This structure dictates

its chemical reactivity and physical characteristics. While extensive experimental data for this

specific molecule is limited, a combination of computed properties and data from its isomer, 3-

hydroxy-2-octanone, provides valuable insights.
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Identifier Value

IUPAC Name 2-hydroxyoctan-3-one[1]

Synonyms 2-hydroxy-3-octanone, 3-octanon-2-ol[1]

Molecular Formula C₈H₁₆O₂[1]

Molecular Weight 144.21 g/mol [1]

Canonical SMILES CCCCCC(=O)C(C)O[1]

InChI Key BNHJODMDMOKFFL-UHFFFAOYSA-N[1]

CAS Number 52279-26-2[1]

Physicochemical Data
A summary of the available computed and experimental physicochemical data for 2-
Hydroxyoctan-3-one and its isomer, 3-hydroxy-2-octanone, is presented below. It is crucial to

note the distinction between the two isomers, as their properties may vary.

Property
2-Hydroxyoctan-3-one
(Computed unless noted)

3-Hydroxy-2-octanone
(Experimental)

Boiling Point Not available
187.0 - 188.0 °C at 760

mmHg[2]

Density Not available 0.927 - 0.933 g/cm³[2]

XLogP3 1.6[1] 1.7

Hydrogen Bond Donor Count 1[1] 1

Hydrogen Bond Acceptor

Count
2[1] 2

Kovats Retention Index 1647 (standard polar)[1] Not available

Physical Description Not available
Colorless liquid with a brown,

nutty aroma[2]
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Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 2-Hydroxyoctan-3-one are

not readily available in the published literature. However, based on general organic chemistry

principles for the synthesis of alpha-hydroxy ketones, a plausible synthetic route and standard

analytical procedures can be outlined.

Synthesis of Alpha-Hydroxy Ketones
A common method for the synthesis of alpha-hydroxy ketones is the oxidation of the

corresponding ketone. For 2-Hydroxyoctan-3-one, this would involve the selective

hydroxylation of 3-octanone at the C2 position.

General Protocol for Alpha-Hydroxylation of a Ketone:

Enolate Formation: The starting ketone (3-octanone) is treated with a strong base, such as

lithium diisopropylamide (LDA), in an aprotic solvent like tetrahydrofuran (THF) at a low

temperature (e.g., -78 °C) to generate the lithium enolate.

Oxidation: The enolate is then reacted with an electrophilic oxygen source. A common

reagent for this transformation is a molybdenum peroxide complex, such as the Vedejs

reagent (oxodiperoxymolybdenum(pyridine)-(hexamethylphosphoric triamide)), or a silyl

peroxide.

Workup: The reaction is quenched with a reducing agent, such as sodium sulfite, to destroy

any remaining peroxide. The product is then extracted with an organic solvent, and the

organic layer is washed, dried, and concentrated under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel using an

appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure

alpha-hydroxy ketone.

Analytical Methods
The characterization of 2-Hydroxyoctan-3-one would typically involve a combination of

spectroscopic techniques to confirm its structure and purity.
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Infrared (IR) Spectroscopy: The IR spectrum is expected to show a broad absorption band in

the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching vibration of the hydroxyl

group. A strong, sharp absorption band between 1650-1820 cm⁻¹ would indicate the C=O

stretching vibration of the ketone.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The spectrum would show characteristic signals for the different types of protons

in the molecule. The proton on the carbon bearing the hydroxyl group (CH-OH) would

likely appear as a multiplet. The protons of the methyl group adjacent to the hydroxylated

carbon would also be a distinct signal. The remaining protons of the octyl chain would

appear as a series of multiplets in the upfield region.

¹³C NMR: The spectrum would show distinct signals for each of the eight carbon atoms.

The carbonyl carbon would be the most downfield signal (typically in the range of 185-220

ppm), and the carbon attached to the hydroxyl group would also be in the downfield

region.

Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular

weight of the compound and to analyze its fragmentation pattern, which can provide further

structural information.

Biological Activity and Relevance
While no specific biological activities have been reported for 2-Hydroxyoctan-3-one, the

alpha-hydroxy ketone moiety is present in various biologically important molecules. Alpha-

hydroxy ketones are a key functional group in carbohydrates, which are fundamental to many

biological processes.

Some studies on ketone bodies, which share structural similarities with smaller alpha-hydroxy

ketones, suggest potential neuroprotective and anti-inflammatory effects. For instance, the

ketone body beta-hydroxybutyrate (BHB) has been shown to exert neuroprotective effects by

providing an alternative energy source for the brain, improving mitochondrial function, and

reducing oxidative stress. It is plausible that larger alpha-hydroxy ketones like 2-
Hydroxyoctan-3-one could be investigated for similar biological activities.
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Visualizations
General Synthesis Pathway for an Alpha-Hydroxy
Ketone
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Caption: A generalized workflow for the synthesis of an alpha-hydroxy ketone.

Logical Workflow for the Analysis of 2-Hydroxyoctan-3-
one

Sample Preparation

Spectroscopic Analysis

Data Interpretation

Synthesized
2-Hydroxyoctan-3-one
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Caption: A logical workflow for the structural analysis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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